HCI-2184
Description
HCI-2184 is a potent, orally available small-molecule inhibitor of Nek2 (Never in mitosis gene A-related kinase 2), a serine/threonine kinase implicated in centrosome regulation, mitotic progression, and drug resistance in cancers such as multiple myeloma (MM) . Derived from a kinase-focused library screening and optimized via structure-based design, this compound exhibits high selectivity for Nek2 with an average IC50 of <50 nM in biochemical assays . Its therapeutic relevance stems from its ability to suppress proteasome activity, reverse bortezomib resistance, and induce G2/M phase cell cycle arrest by stabilizing mitotic proteins like Cyclin B and Cdc2 .
Properties
CAS No. |
1341200-61-0 |
|---|---|
Molecular Formula |
C23H28ClN7O2S |
Molecular Weight |
502.03 |
IUPAC Name |
2-[[5-Chloro-2-[[4-(4-methyl-1-piperazinyl)phenyl]amino]-4-pyrimidinyl]amino]-N,N-dimethyl-benzenesulfonamide |
InChI |
InChI=1S/C23H28ClN7O2S/c1-29(2)34(32,33)21-7-5-4-6-20(21)27-22-19(24)16-25-23(28-22)26-17-8-10-18(11-9-17)31-14-12-30(3)13-15-31/h4-11,16H,12-15H2,1-3H3,(H2,25,26,27,28) |
InChI Key |
DUVYKNYFBDYPNC-UHFFFAOYSA-N |
SMILES |
O=S(C1=CC=CC=C1NC2=NC(NC3=CC=C(N4CCN(C)CC4)C=C3)=NC=C2Cl)(N(C)C)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
HCI-2184; HCI2184; HCI 2184; |
Origin of Product |
United States |
Comparison with Similar Compounds
Discussion of Mechanisms and Clinical Implications
- Irreversible vs. Reversible Binding : HCI-2389’s covalent binding to Nek2 prolongs target engagement, enhancing proteasome inhibition and synergy with bortezomib .
- Resistance Mechanisms : In ARP1 cells, elevated proteasome activity driven by Nek2 overexpression is more effectively countered by HCI-2389, positioning it as a candidate for refractory MM .
- Limitations : this compound’s reversible binding may limit its clinical durability compared to HCI-2389, though its oral availability remains advantageous .
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
